Cas no 94021-97-3 (Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester)

• Product Name: Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
• CAS No: 94021-97-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 809316
• PubChem ID: 16205937
• Update Time: 2025-04-19

Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
• (2-methyl-4-oxopyran-3-yl) 3-methylbutanoate
• 2-methyl-4-oxo-4H-pyran-3-yl isovalerate
• UNII-2Y4CE24UYS
• 2-methyl-4-oxo-4H-pyran-3-yl 3-methylbutanoate
• 2Y4CE24UYS
• EINECS 301-489-6
• Butanoic acid, 3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
• NS00039902
• 94021-97-3
• DTXSID10240253

• Inchi： 1S/C11H14O4/c1-7(2)6-10(13)15-11-8(3)14-5-4-9(11)12/h4-5,7H,6H2,1-3H3
• InChI Key： RUJFQPWLSZMPNC-UHFFFAOYSA-N
• SMILES： O(C1C(C=COC=1C)=O)C(CC(C)C)=O

Computed Properties

• Exact Mass: 210.089209
• Monoisotopic Mass: 210.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.12
• Boiling Point: 333.3°Cat760mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.493